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Compound of Interest

Compound Name: 3-0O-Acetyl-26-hydroxy Cholesterol
CAS No.: 50681-37-3
Cat. No.: B1141251

Get Quote

Target Profile & Biological Context

¢ |[UPAC Name: (25R)-Cholest-5-ene-3

,26-diol 3-acetate

« Common Synonyms: 27-hydroxycholesterol 3-acetate; 26-hydroxycholesterol 3-acetate.
¢ Molecular Formula: C

H
O

¢ Molecular Weight: 444.70 g/mol
¢ Key Structural Features:

o Steroid Nucleus: Cholest-5-ene backbone.[1]
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o C3-Position: Acetylated (Ester). This modification often serves to increase lipophilicity for
membrane incorporation studies or to block the 3-OH group during downstream
conjugation reactions (e.g., sulfation).

o C26-Position: Free primary hydroxyl.[1] Note that while biologically generated by
CYP27A1 and often called 27-hydroxycholesterol, IUPAC rules dictate that if one terminal
methyl is hydroxylated, it is numbered C26. This guide uses the rigorous (25R)-26-
hydroxycholesterol nomenclature.

Research Significance: This molecule is a critical intermediate in the study of the acidic
pathway of bile acid synthesis and a standard for quantifying oxysterols. The 3-acetate
derivative is particularly valuable in synthetic applications where the C26-OH must be
selectively oxidized (to the carboxylic acid) or sulfated without interference from the C3-OH.

Retrosynthetic Analysis & Strategy

The synthesis poses two main challenges:

o Stereochemical Control: Constructing the (25R)-26-hydroxy side chain from a natural
precursor.

o Regioselectivity: Selectively acetylating the hindered secondary alcohol (C3) while leaving
the reactive primary alcohol (C26) free.

The Strategy: We will utilize Diosgenin as the chiral starting material. The natural spiroketal
side chain of diosgenin already contains the (25R) configuration. The synthesis is divided into
two phases:

o Phase 1 (Skeleton Construction): Reductive opening of the diosgenin spiroketal ring (Ring F)
and deoxygenation of C16 to yield the 26-hydroxycholesterol core.

e Phase 2 (Regioselective Manipulation): A "Protect-Acetylate-Deprotect” sandwich strategy to
install the 3-acetate.
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Starting Material: Diosgenin

Modified Clemmensen Reduction
Ring F Opening & C16 Deoxygenation)

Intermediate: 26-Hydroxycholesterol (Diol)

egioselective Acetylation
(Via TBDMS Protection)

Target: 3-O-Acetyl-26-OH Cholesterol

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow from Target to Diosgenin.

Detailed Experimental Protocol
Phase 1: Synthesis of (25R)-26-Hydroxycholesterol

Objective: Convert the spiroketal side chain of Diosgenin into the open-chain 26-hydroxyl form,
removing the C16 oxygen.

Methodology: Modified Clemmensen Reduction Standard Clemmensen conditions (Zn/Hg) are
often too harsh or toxic. We utilize a modified zinc-dust reduction protocol (Williams et al.)
which achieves ring opening and deoxygenation in a streamlined manner.

Reagents:

Diosgenin (20 g)

Zinc Dust (Activated, 40 g)

Ethanol (Abs., 300 mL)

Conc. HCI (150 mL)
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Dichloromethane (DCM) for extraction.

Protocol:

Activation: Wash Zinc dust with 2% HCI, then water, then ethanol, and dry under vacuum to
remove oxide layers.

Reaction: Dissolve Diosgenin in Ethanol in a 1L round-bottom flask. Add Activated Zinc dust.

Addition: Add Conc. HCI dropwise over 30 minutes while stirring vigorously. The reaction is
exothermic; maintain a gentle reflux.

Reflux: Heat the mixture at reflux for 4—-6 hours. Monitor by TLC (Mobile phase:
Hexane/Ethyl Acetate 1:1). The disappearance of Diosgenin (Rf ~0.6) and appearance of the
diol (Rf ~0.3) indicates completion.

Workup: Filter off excess Zinc. Concentrate the filtrate under reduced pressure to remove
Ethanol. Dilute the residue with water (200 mL) and extract with DCM (3 x 100 mL).

Purification: Wash organic layers with NaHCO

(sat.) and Brine. Dry over Na
SO
. Purify via flash column chromatography (Silica Gel, 0-40% EtOAc in Hexane).

o Note: If C16-OH persists (incomplete deoxygenation), a Barton-McCombie deoxygenation
step (Xanthate formation + Bu

SnH reduction) may be required as a cleanup module.

Intermediate Yield: ~55-60% of (25R)-26-hydroxycholesterol (Diol).

Phase 2: Regioselective Acetylation (The "Sandwich" Strategy)

Objective: Acetylate C3-OH exclusively. Direct acetylation would preferentially target the
primary C26-OH.
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Step 2.1: Selective Silylation of C26-OH Primary alcohols react with bulky silyl chlorides 10-
100x faster than secondary alcohols.

» Reagents: 26-Hydroxycholesterol (from Phase 1), tert-Butyldimethylsilyl chloride (TBDMSCI),
Imidazole, DMF (dry).

e Protocol:

o

Dissolve the diol (1.0 eq) in dry DMF (0.1 M).

[¢]

Add Imidazole (2.5 eq) and TBDMSCI (1.1 eq).

[¢]

Stir at 0°C for 1 hour, then warm to RT for 2 hours.

QC Check: TLC should show a new spot (Mono-protected) with higher Rf. The di-
protected product (very high Rf) should be minimal if stoichiometry is controlled.

[e]

o Workup: Dilute with Ether, wash with water (x5) to remove DMF. Dry and concentrate.

Step 2.2: Acetylation of C3-OH With C26 blocked, the C3-OH is now the only available
nucleophile.

o Reagents: C26-TBDMS intermediate, Acetic Anhydride (Ac

0), Pyridine, DMAP (cat).

e Protocol:

Dissolve intermediate in Pyridine (0.2 M).

[e]

Add Ac

[e]

O (5.0 eq) and a catalytic crystal of DMAP.

o

Stir at RT overnight.

[¢]

Workup: Co-evaporate with Toluene to remove Pyridine. The product is the 3-Acetate-26-
TBDMS ether.
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Step 2.3: Deprotection of C26-Silyl Ether Remove the TBDMS group under mild conditions that
do not hydrolyze the C3-acetate.

e Reagents: TBAF (Tetra-n-butylammonium fluoride) in THF, or Acetic Acid/THF/Water (3:1:1).

e Protocol (Acidic Method - Preferred for Ester Stability):

[¢]

Dissolve the protected steroid in ACOH/THF/Water (3:1:1).

Stir at RT for 4-6 hours.

[e]

[e]

Why Acidic? TBAF is basic and can cause acetate migration or hydrolysis if not carefully
buffered. The acetic acid method is slower but preserves the 3-acetate perfectly.

[e]

Final Purification: Flash chromatography (Silica, Hexane/EtOAc gradient).

Process Visualization

The following diagram illustrates the chemical pathway, highlighting the protection strategy
required for regioselectivity.
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Diosgenin

(Spiroketal)

1. Zn/HCI (Mod. Clemmensen)
2. Ring F Opening
3. C16 Deoxygenation

(25R)-26-Hydroxycholesterol
(3B, 26-Diol)

TBDMSCI, Imidazole
(Selective Primary Protection)

Intermediate A:
26-O-TBDMS-3p3-ol

Ac20, Pyridine
(Secondary Acetylation)

Intermediate B:
3B-0O-Acetyl-26-O-TBDMS

AcOH/THF/H20
(Selective Deprotection)

TARGET:
3-O-Acetyl-26-hydroxycholesterol
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Figure 2: Step-by-step chemical transformation from Diosgenin to the Target.

Quality Control & Characterization

To validate the synthesis, compare analytical data against these expected parameters.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1141251/docs?utm_src=pdf-body-img#technical-monograph-synthesis-of-3-o-acetyl-26-hydroxy-cholesterol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Expected Value /
Observation

Structural Insight

TLC (Hex/EtOAc 1:1)

Rf ~0.45

Distinct from Diol (0.30) and
Diacetate (0.70).

H-3 methine. Downfield shift

H NMR (CDCI - ,
4.6 ppm (M, 1H) (vs 3.5 ppm in diol) confirms 3-
) Acetylation.
H-26 methylene. Remains
H NMR (CDCI ) .
3.4-3.5 ppm (m, 2H) upfield (unchanged vs diol),
) confirming free OH.
H NMR (CDCI Acetate Methyl. Sharp singlet
2.03 ppm (s, 3H) indicating mono-acetylation.
)

Mass Spectrometry

[M+Na]

=467.3

Confirm molecular ion for C

H

O

Troubleshooting & Critical Control Points

» Incomplete Deoxygenation (Phase 1): If NMR shows signals around 4.0-4.5 ppm

corresponding to H-16, the Clemmensen reduction was insufficient. Solution: Treat the

intermediate with CS

/Mel to form the 16-xanthate, then reduce with Bu

SnH (Barton-McCombie).

» Acetate Migration (Phase 2): Under basic conditions (e.g., TBAF deprotection), the acetyl

group at C3 can migrate to C26 or hydrolyze. Solution: Use the acetic acid deprotection
method described above, or buffer TBAF with Acetic Acid (1:1 molar ratio).
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o Over-Silylation: If C3 also reacts with TBDMSCI. Solution: Strictly control temperature (0°C)
and stoichiometry (1.1 eq).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o-acetyl-26-hydroxy-cholesterol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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